Cas no 1352899-64-9 (ethyl 7-chloro-5-nitro-1H-indole-2-carboxylate)

• Product Name: ethyl 7-chloro-5-nitro-1H-indole-2-carboxylate
• CAS No: 1352899-64-9
• MF: C₁₁H₉ClN₂O₄
• MW: 268.653161764145
• CID: 2116334
• Update Time: 2025-05-24

ethyl 7-chloro-5-nitro-1H-indole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 7-chloro-5-nitro-1H-indole-2-carboxylate
• SB15106
• ethyl7-chloro-5-nitro-1H-indole-2-carboxylate
• 7-chloro-5-nitro-1H-indole-2-carboxylic acid ethyl ester

• Inchi： 1S/C11H9ClN2O4/c1-2-18-11(15)9-4-6-3-7(14(16)17)5-8(12)10(6)13-9/h3-5,13H,2H2,1H3
• InChI Key： APQKETMMPJEUIL-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC2C=C(C(=O)OCC)NC=21)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 346
• Topological Polar Surface Area: 87.9

Additional information on ethyl 7-chloro-5-nitro-1H-indole-2-carboxylate

Ethyl 7-Chloro-5-Nitro-1H-Indole-2-Carboxylate: A Comprehensive Overview

Ethyl 7-chloro-5-nitro-1H-indole-2-carboxylate, with the CAS number 1352899-64-9, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of indole derivatives, which are known for their diverse biological activities and structural versatility. The molecule features a chloro group at position 7 and a nitro group at position 5 on the indole ring, along with an ethyl ester substituent at position 2. These functional groups contribute to its unique chemical properties and biological interactions.

Recent studies have highlighted the potential of ethyl 7-chloro-5-nitro-1H-indole-2-carboxylate as a promising candidate in drug discovery efforts. Researchers have explored its role in modulating various cellular pathways, particularly those involved in inflammation, oxidative stress, and cancer progression. The nitro group at position 5 is believed to play a critical role in enhancing the compound's antioxidant properties, while the chloro group at position 7 may influence its selectivity and bioavailability.

The synthesis of ethyl 7-chloro-5-nitro-1H-indole-2-carboxylate involves a multi-step process that typically begins with the preparation of the indole skeleton. This is followed by selective substitution reactions to introduce the chloro and nitro groups at their respective positions. The final step involves esterification to attach the ethyl group at position 2. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling have been employed to optimize the synthesis process, ensuring high yields and purity.

One of the most intriguing aspects of this compound is its ability to inhibit key enzymes associated with chronic inflammatory diseases. For instance, studies have demonstrated that ethyl 7-chloro-5-nitro-1H-indole-2-carboxylate exhibits potent anti-inflammatory activity by suppressing the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a potential candidate for developing novel therapeutics targeting conditions like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, this compound has also shown promise in anticancer research. Preclinical studies indicate that ethyl 7-chloro-5-nitro-1H-indole-2-carboxylate can induce apoptosis in various cancer cell lines by modulating mitochondrial function and activating caspase pathways. The nitro group's redox activity is thought to contribute to this effect by generating reactive oxygen species (ROS) within cancer cells, leading to oxidative stress and cell death.

The pharmacokinetic profile of ethyl 7-chloro-5-nitro-1H-indole-2-carboxylate has also been extensively studied. Research suggests that the compound exhibits moderate bioavailability when administered orally, with favorable absorption characteristics due to its lipophilic nature. However, further optimization of its pharmacokinetic properties is necessary to enhance its therapeutic potential.

Looking ahead, ongoing research aims to explore the potential of ethyl 7-chloro-5-nitro-1H-indole-2-carboxylate as a lead compound for developing targeted therapies against neurodegenerative diseases such as Alzheimer's disease. Its ability to cross the blood-brain barrier (BBB) and interact with key neuronal pathways makes it an attractive candidate for this application.

In conclusion, ethyl 7-chloro-5-nitro-1H-indole-2-carboxylate represents a significant advancement in the field of medicinal chemistry. With its unique structural features and diverse biological activities, this compound holds immense potential for addressing unmet medical needs across various therapeutic areas. Continued research into its mechanisms of action, optimization of its pharmacokinetic properties, and exploration of its clinical applications will undoubtedly pave the way for innovative treatments in the near future.